Cas no 453548-87-3 (5-chloro-6-methylpyrazin-2-amine)

• Product Name: 5-chloro-6-methylpyrazin-2-amine
• CAS No: 453548-87-3
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD09881412
• CID: 327851
• PubChem ID: 22595784
• Update Time: 2025-06-30

5-chloro-6-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-6-methylpyrazine
• 2-Pyrazinamine,5-chloro-6-methyl-
• 5-chloro-6-methylpyrazin-2-amine
• 2-Pyrazinamine,5-chloro-6-methyl
• QC-6846
• OBKKXYGANVOGJS-UHFFFAOYSA-N
• 3-Amino-6-chloro-5-methylpyrazine
• BCP23296
• FCH875513
• 6250AB
• RP20877
• AX8208158
• MFCD09881412
• AKOS006312381
• FT-0711985
• P10838
• Q-103279
• SY244807
• SCHEMBL6220184
• 453548-87-3
• CS-0050516
• 5-Chloro-6-methyl-2-pyrazinamine
• 5-Chloro-6-methylpyrazin-2-ylamine
• PB42844
• AS-50668
• DTXSID40626728
• DB-002233

• MDL： MFCD09881412
• Inchi： 1S/C5H6ClN3/c1-3-5(6)8-2-4(7)9-3/h2H,1H3,(H2,7,9)
• InChI Key： OBKKXYGANVOGJS-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC(=CN=1)N

Computed Properties

• Exact Mass: 143.02500
• Monoisotopic Mass: 143.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 274.9±35.0 ºC (760 Torr),
• Flash Point: 120.1±25.9 ºC,
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 51.80000
• LogP: 1.60180
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-chloro-6-methylpyrazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 5-chloro-6-methylpyrazin-2-amine

Introduction to 5-chloro-6-methylpyrazin-2-amine (CAS No. 453548-87-3)

5-chloro-6-methylpyrazin-2-amine is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 453548-87-3, this compound serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, comprising a pyrazine core substituted with a chlorine atom at the 5-position and a methyl group at the 6-position, make it a valuable scaffold for further functionalization. The amine group at the 2-position provides a reactive site for chemical modifications, enabling the development of novel compounds with potential therapeutic applications.

The chemical structure of 5-chloro-6-methylpyrazin-2-amine (CAS No. 453548-87-3) can be described as follows: it consists of a six-membered aromatic ring containing two nitrogen atoms, with chloro and methyl substituents at specific positions. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups allows for diverse chemical transformations, making it an attractive building block for drug discovery efforts.

In recent years, 5-chloro-6-methylpyrazin-2-amine (CAS No. 453548-87-3) has been extensively studied for its role in synthesizing pharmacologically relevant compounds. Researchers have leveraged its structural framework to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. The pyrazine core is particularly well-suited for these applications due to its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for binding to biological macromolecules. Furthermore, the chlorine substituent enhances lipophilicity, facilitating cellular uptake and improving bioavailability.

One of the most compelling aspects of 5-chloro-6-methylpyrazin-2-amine (CAS No. 453548-87-3) is its utility in generating derivatives with enhanced biological activity. For instance, researchers have explored its use in creating kinase inhibitors, which are critical in targeted cancer therapies. By modifying the amine group or introducing additional functional groups, scientists can fine-tune the binding affinity and selectivity of these derivatives towards specific kinases involved in tumor growth and progression. Preliminary studies have shown promising results in vitro, suggesting that compounds derived from 5-chloro-6-methylpyrazin-2-amine may offer therapeutic benefits in oncology.

The synthesis of 5-chloro-6-methylpyrazin-2-amine (CAS No. 453548-87-3) involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of a pyrazine precursor, followed by chlorination and methylation at specific positions. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been employed to improve yield and purity. These methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications, where impurities can significantly impact efficacy and safety.

Recent advancements in computational chemistry have further enhanced the understanding of 5-chloro-6-methylpyrazin-2-amine (CAS No. 453548-87-3) and its derivatives. Molecular modeling studies have provided insights into how structural modifications influence biological activity, allowing researchers to design more effective molecules with fewer experimental trials. These computational approaches are particularly valuable in drug discovery pipelines, where rapid screening of large libraries of compounds is essential for identifying promising candidates.

The pharmaceutical industry has shown particular interest in 5-chloro-6-methylpyrazin-2-am ine (CAS No. 453548 -87 -3) due to its potential as a lead compound for new therapies. Companies are investing in research to explore its applications beyond traditional areas such as antibiotics and antivirals. Emerging fields like immunotherapy and neurodegenerative disease treatment are also being investigated as potential avenues for development using derivatives of this compound. The versatility of 5-chloro -6 -methylpyrazin -2 -amine makes it a cornerstone in modern medicinal chemistry.

In conclusion, 5-chloro -6 -methylpy razin -2 -amine (CAS No .45354 8 -87 -3 ) is a multifaceted compound with significant implications for pharmaceutical research . Its unique structural features enable diverse chemical modifications , making it an invaluable intermediate for synthesizing biologically active molecules . Ongoing studies continue to uncover new applications for this compound , reinforcing its importance in drug discovery efforts . As research progresses , it is likely that 5-chloro -6 -methylpy razin -2 -amine will play an even greater role in developing innovative therapies to address unmet medical needs.